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Compound of Interest

Compound Name: 4-Bromothiobenzamide

Cat. No.: B1270958

An In-depth Analysis for Researchers and Drug
Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 4-
Bromothiobenzamide, with a specific focus on its melting point. The information herein is
intended to support researchers, scientists, and professionals involved in drug development
and chemical synthesis.

Core Physicochemical Data

4-Bromothiobenzamide is a solid compound at room temperature. The key physical property
data is summarized in the table below for quick reference.

Property Value Source
Molecular Formula C7HeBINS PubChem
Molecular Weight 216.10 g/mol [1]
Melting Point 139-143 °C

Boiling Point Not available

Appearance Solid
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Note: The boiling point for 4-Bromothiobenzamide is not readily available in the reviewed
literature.

Experimental Protocols
Synthesis of 4-Bromothiobenzamide

A documented method for the synthesis of 4-Bromothiobenzamide involves the treatment of
4-bromobenzonitrile with sodium hydrogen sulfide and magnesium chloride.[2] This procedure
is outlined below.

Materials:

e 4-Bromobenzonitrile

70% Sodium hydrogen sulfide hydrate

Magnesium chloride hexahydrate

Dimethylformamide (DMF)

1 N Hydrochloric acid (HCI)

Water

Chloroform

Procedure:

e Aslurry is prepared by mixing 70% sodium hydrogen sulfide hydrate (21.98 mmol) and
magnesium chloride hexahydrate (10.99 mmol) in 40 mL of DMF.[2]

e 4-Bromobenzonitrile (11.0 mmol) is added to the slurry.[2]
e The mixture is stirred at room temperature for 2 hours.[2]

e The resulting mixture is then poured into 100 mL of water, leading to the precipitation of a
solid.[2]
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e The precipitated solid is collected by filtration.[2]

e The collected product is resuspended in 50 mL of 1 N HCI and stirred for an additional 30
minutes.[2]

e The solid is filtered again and washed with an excess of water.[2]

o Recrystallization of the final product from chloroform yields crystals of 4-
Bromothiobenzamide suitable for X-ray analysis.[2]

Process Visualization

The following diagram illustrates the workflow for the synthesis of 4-Bromothiobenzamide.

4-Bromobenzonitrile,
NaHS hydrate,
MgCI2 hexahydrate

Mix in DMF
Stir for 2h at RT

Resuspend in 1N HCI 4-Bromothiobenzamide
Stir for 30 min

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Bromothiobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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